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Compound of Interest

Compound Name: Dimethyl propylphosphonate

Cat. No.: B118257

For Researchers, Scientists, and Drug Development Professionals
December 22, 2025

This technical guide provides a comprehensive overview of Dimethyl propylphosphonate
(CAS 18755-43-6), a colorless organophosphorus compound. This document synthesizes
available data on its physicochemical properties, primary applications, synthesis, and
toxicological profile to serve as a foundational resource for professionals in research and
development.

Core Physicochemical Properties

Dimethyl propylphosphonate is a liquid characterized by its thermal stability and low volatility.
[1] Its key physical and chemical properties are summarized below for easy reference.
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Property Value Source(s)
Molecular Formula C5H1303P [21[3114]
Molecular Weight 152.13 g/mol [4115][6]
Appearance Colorless liquid/oil [11[7118]
Boiling Point 185 °C at 760 mmHg [11121[3]
Density 1.028 g/cm3 [2][3]1[9]
Flash Point 80 °C [2][3]

Vapor Pressure

0.975 mmHg at 25 °C

[2](3]

Refractive Index

1.396

[2](3]

Solubility

Sparingly soluble in
Chloroform, Slightly soluble in
Methanol.

[2151€]

Storage Conditions

Hygroscopic, store in a
refrigerator under an inert

atmosphere.

[2181el

Primary Applications

The predominant application of Dimethyl propylphosphonate is as a halogen-free flame

retardant. Its high phosphorus content and low viscosity make it particularly effective in

isocyanate-based plastics, such as polyurethane (PUR) and polyisocyanurate (PIR) rigid

foams.[5][10] These materials are widely used in construction and roofing insulation. The

compound is also noted for its use in imparting flame and crease resistance to textiles when

combined with other agents.

Synthesis Pathway

The synthesis of Dimethyl propylphosphonate can be achieved through the reaction of

propylphosphonic dichloride with methanol. This process yields the final product,

propanephosphonic acid dimethyl ester.
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A simplified workflow for the synthesis of Dimethyl propylphosphonate.

Toxicological Profile and Safety Information

The toxicological data for Dimethyl propylphosphonate indicates significant health hazards.

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), it is classified as a substance that may cause genetic defects and may damage an

unborn child or is suspected of damaging fertility.[4]

Hazard Class GHS Classification

Source(s)

o Danger (H340: May cause
Germ Cell Mutagenicity )
genetic defects)

[4]

Danger (H360Df: May damage
Reproductive Toxicity the unborn child; Suspected of

damaging fertility)

[4]

Category 2 (H319: Causes

Eye Irritation _ o
serious eye irritation)

[4]18]

Due to these classifications, stringent safety precautions are required when handling this

substance.
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Logical relationship of GHS hazards for Dimethyl propylphosphonate.

Experimental Protocols

Detailed experimental protocols for the specific analysis or use of Dimethyl
propylphosphonate in drug development contexts are not widely available in public literature.
Standard analytical techniques for organophosphorus compounds, such as Gas
Chromatography (GC) and Nuclear Magnetic Resonance (NMR) spectroscopy, would be
appropriate for its characterization. Researchers should develop and validate specific methods
based on their experimental matrix and objectives, adhering to rigorous safety protocols given
the compound's hazard profile.[11]

Biological Activity and Signaling Pathways

While the compound's GHS classification points to significant biological effects, particularly
concerning mutagenicity and reproductive toxicity, specific signaling pathways and

mechanisms of action have not been detailed in the reviewed literature. Organophosphorus
compounds, as a class, are known to interact with various biological systems, often through
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mechanisms involving enzyme inhibition or oxidative stress. However, the precise molecular
targets and pathways for Dimethyl propylphosphonate remain an area for further
investigation. Its structural similarity to other phosphonates suggests potential for interaction
with nucleotide and phosphate-binding sites in enzymes, but this has not been experimentally
verified in the available sources.

Disposal Considerations

Due to its hazardous nature, Dimethyl propylphosphonate must be disposed of in
accordance with local, state, and federal regulations.[12] The material should be handled as
hazardous waste and can be disposed of through a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[12] Discharge into the environment or sewer
systems must be strictly avoided.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dimethyl Propylphosphonate (CAS 18755-43-6): A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118257#dimethyl-propylphosphonate-cas-number-
18755-43-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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